Cas no 1806706-67-1 (1-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-2-one
• CAS No: 1806706-67-1
• MF: C₁₀H₁₀BrNO₃S
• MW: 304.160300731659
• CID: 4980011
• Update Time: 2025-10-29

1-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-2-one

• Inchi： 1S/C10H10BrNO3S/c1-6(13)10(11)8-4-3-7(12(14)15)5-9(8)16-2/h3-5,10H,1-2H3
• InChI Key： UYFODNJCDIQWMA-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1SC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 2.8
• Topological Polar Surface Area: 88.2

Additional information on 1-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-2-one (CAS No. 1806706-67-1)

The compound 1-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-2-one (CAS No. 1806706-67-1) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its CAS number 1806706-67-1, is a derivative of propan-2-one, featuring a bromine substituent and a nitrophenyl group with a methylthio moiety. Its intricate structure makes it a subject of interest for researchers exploring synthetic chemistry, pharmaceutical intermediates, and material science.

One of the key reasons for the growing interest in 1-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-2-one is its role as a building block in organic synthesis. The presence of both bromine and nitro groups offers versatile reactivity, enabling chemists to employ it in cross-coupling reactions, nucleophilic substitutions, and other transformative processes. Researchers are particularly intrigued by its potential to serve as a precursor for more complex molecules, which could be useful in drug discovery or functional materials. The compound's methylthio group further enhances its utility, as sulfur-containing compounds often exhibit unique electronic and steric properties.

In the context of current trends, the demand for high-purity intermediates like 1-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-2-one has surged, driven by advancements in precision medicine and green chemistry. Many users searching for this compound often inquire about its synthesis methods, safety data, and supplier availability. Additionally, questions about its solubility, stability under various conditions, and compatibility with other reagents are common in academic and industrial forums. Addressing these queries, recent studies have highlighted optimized protocols for its preparation, ensuring higher yields and minimal byproducts.

From an industrial perspective, CAS No. 1806706-67-1 is often discussed in relation to scale-up production challenges. Manufacturers and researchers alike are exploring efficient catalytic systems and solvent-free reactions to reduce environmental impact while maintaining cost-effectiveness. The compound's nitrophenyl group also opens doors to applications in dye synthesis and photocatalysis, aligning with the broader shift toward sustainable chemical processes. As such, it has become a focal point for innovations in process chemistry and industrial applications.

Another area where 1-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-2-one shows promise is in the development of advanced materials. Its molecular framework allows for modifications that can tailor properties such as thermal stability, optical activity, and electronic conductivity. These characteristics are highly sought after in fields like organic electronics and nanotechnology, where custom-designed molecules play a critical role. Recent publications have explored its potential in creating novel polymers and small-molecule semiconductors, further expanding its relevance.

For those working in analytical chemistry, the compound's distinct spectral features—such as its NMR peaks and mass spectrometry fragmentation patterns—make it a valuable reference material. Laboratories frequently seek detailed spectroscopic data to confirm its identity and purity, underscoring the need for comprehensive characterization studies. Moreover, the integration of computational chemistry tools has enabled deeper insights into its molecular dynamics and reaction mechanisms, facilitating more efficient use in research settings.

In summary, 1-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-2-one (CAS No. 1806706-67-1) is a multifaceted compound with broad applicability across scientific disciplines. Its structural complexity and functional diversity make it a valuable asset in organic synthesis, material science, and beyond. As research continues to uncover new uses and optimization strategies, this compound is poised to remain a topic of significant interest in both academic and industrial circles.